Cas no 1806269-59-9 (Ethyl 2-cyano-5-formyl-4-(trifluoromethyl)phenylacetate)

• Product Name: Ethyl 2-cyano-5-formyl-4-(trifluoromethyl)phenylacetate
• CAS No: 1806269-59-9
• MF: C₁₃H₁₀F₃NO₃
• MW: 285.21861410141
• CID: 4944322
• Update Time: 2025-06-15

Ethyl 2-cyano-5-formyl-4-(trifluoromethyl)phenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-5-formyl-4-(trifluoromethyl)phenylacetate

• Inchi： 1S/C13H10F3NO3/c1-2-20-12(19)5-8-3-10(7-18)11(13(14,15)16)4-9(8)6-17/h3-4,7H,2,5H2,1H3
• InChI Key： GNHLBYCZBGGVDJ-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C#N)C(=CC=1C=O)CC(=O)OCC)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 413
• XLogP3: 2.1
• Topological Polar Surface Area: 67.2

Additional information on Ethyl 2-cyano-5-formyl-4-(trifluoromethyl)phenylacetate

Ethyl 2-cyano-5-formyl-4-(trifluoromethyl)phenylacetate (CAS No. 1806269-59-9): A Comprehensive Overview

Ethyl 2-cyano-5-formyl-4-(trifluoromethyl)phenylacetate (CAS No. 1806269-59-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound, characterized by its intricate molecular structure, exhibits a unique combination of functional groups that make it a valuable intermediate in the synthesis of various bioactive molecules. The presence of a cyano group, a formyl group, and a trifluoromethyl substituent imparts distinct chemical properties that are highly relevant to modern drug discovery and development.

The Ethyl 2-cyano-5-formyl-4-(trifluoromethyl)phenylacetate molecule is derived from a phenylacetic acid backbone, which is a well-documented scaffold in medicinal chemistry. The introduction of the cyano group at the 2-position and the formyl group at the 5-position enhances its reactivity, making it a versatile building block for constructing more complex molecules. Additionally, the trifluoromethyl group at the 4-position contributes to the lipophilicity and metabolic stability of the compound, which are critical factors in drug design.

Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound. The use of palladium-catalyzed cross-coupling reactions and directed ortho-metalation strategies has streamlined its synthesis, allowing for greater accessibility to researchers worldwide. These improvements have not only reduced production costs but also opened up new avenues for exploring its potential applications in drug development.

In the realm of pharmaceutical research, Ethyl 2-cyano-5-formyl-4-(trifluoromethyl)phenylacetate has been investigated for its potential role in modulating various biological pathways. Studies have suggested that this compound may exhibit inhibitory effects on certain enzymes and receptors, making it a promising candidate for treating inflammatory diseases, cancer, and neurological disorders. The trifluoromethyl group, in particular, is known to enhance binding affinity and metabolic stability, which are crucial for developing effective therapeutic agents.

The formyl group present in the molecule serves as a reactive site for further functionalization through condensation reactions with amines or hydrazines. This property allows for the synthesis of Schiff bases and hydrazones, which are known to possess diverse biological activities. Such derivatives have been explored for their antimicrobial, anti-inflammatory, and anticancer properties, highlighting the versatility of Ethyl 2-cyano-5-formyl-4-(trifluoromethyl)phenylacetate as a starting material.

The cyano group at the 2-position contributes to the electron-withdrawing nature of the molecule, which can influence its interactions with biological targets. This feature has been exploited in designing molecules with enhanced binding affinity to protein receptors. Additionally, the cyano group can undergo reduction to an amine or hydrolysis to a carboxylic acid, providing further synthetic flexibility for drug development.

Recent studies have also explored the pharmacokinetic properties of Ethyl 2-cyano-5-formyl-4-(trifluoromethyl)phenylacetate and its derivatives. These investigations have focused on understanding how structural modifications affect absorption, distribution, metabolism, and excretion (ADME) profiles. The trifluoromethyl group has been shown to improve oral bioavailability and prolong half-life in vivo, making it an attractive feature for drug candidates.

The compound's potential as an intermediate in heterocyclic synthesis has also been recognized. Researchers have utilized Ethyl 2-cyano-5-formyl-4-(trifluoromethyl)phenylacetate to construct nitrogen-containing heterocycles such as pyrazoles, triazoles, and pyrimidines. These heterocycles are known to exhibit a wide range of biological activities and are frequently incorporated into drug molecules due to their favorable pharmacological properties.

In conclusion, Ethyl 2-cyano-5-formyl-4-(trifluoromethyl)phenylacetate (CAS No. 1806269-59-9) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features and reactivity make it a valuable intermediate for synthesizing bioactive molecules with diverse therapeutic applications. As research continues to uncover new synthetic strategies and pharmacological insights, this compound is expected to play an increasingly important role in the discovery and development of novel therapeutic agents.